BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling precautions for 4-Fluoro-2-
methoxyphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Fluoro-2-methoxyphenol

Cat. No.: B1225191

An In-depth Technical Guide to the Safety and Handling of 4-Fluoro-2-methoxyphenol
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 4-Fluoro-2-
methoxyphenol (CAS No: 450-93-1). The information is compiled from various safety data
sheets and chemical databases to ensure a thorough guide for laboratory and industrial
settings.

Chemical Identification and Physical Properties

4-Fluoro-2-methoxyphenol, also known as 4-Fluoroguaiacol, is a fluorinated organic
compound used in various chemical syntheses.[1][2] Its fundamental properties are
summarized below.
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Property Value Source

CAS Number 450-93-1 [31141[5]

Molecular Formula C7H7FO2 [3][4]

Molecular Weight 142.13 g/mol [41[6]
Colorless to light yellow clear

Appearance o (11141171
liquid

Boiling Point 195 °C (lit.) [4117]

Density 1.247 g/mL at 25 °C (lit.) [4]

_ 101.4 - 101.6 °C (214.9 - 215
Flash Point [B1141[7]

°F) - closed cup

Refractive Index

n20/D 1.517 (lit.)

[4]

Storage Temperature

Room Temperature, under

inert atmosphere

[4]

Hazard Identification and GHS Classification

4-Fluoro-2-methoxyphenol is classified as a hazardous substance. The GHS classification is

based on its potential to cause skin, eye, and respiratory irritation.[6]

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A S
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation
o H302+H312+H332: Harmful if
Acute Toxicity (Oral, Dermal, ) ) )
Category 4 swallowed, in contact with skin

Inhalation)

or if inhaled
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Signal Word: Warning[3][4]
Hazard Pictogram:
e ialt text

Precautionary Statements:[3][4][8]

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P312

Storage: P403+P233, P405

Disposal: P501

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Handling Procedures

e Avoid all personal contact, including inhalation of vapors.[8]
e Use only in a well-ventilated area or under a chemical fume hood.[7][8]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and protective clothing.[3][7][8]

e Do not eat, drink, or smoke when handling the substance.[1][8]
e Wash hands and any exposed skin thoroughly after handling.[3][7][8]
o Keep containers securely sealed when not in use.[8]

e Avoid contact with incompatible materials such as strong oxidizing agents and strong acids.

[7]
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Start Handling Procedure

Verify Fume Hood Operation
& Gather Materials

i

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

'

Handle 4-Fluoro-2-methoxyphenol
- Avoid inhalation & contact
- Keep container sealed

'

Complete Work & Secure Container

i

Clean Work Area
Dispose of Waste Properly

'

Remove & Decontaminate PPE
Launder Clothing Separately

'

Wash Hands Thoroughly

End Procedure

Click to download full resolution via product page

Caption: General workflow for safely handling 4-Fluoro-2-methoxyphenol.
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Storage Conditions

o Store in a dry, cool, and well-ventilated place.[3][7]

Keep containers tightly closed to prevent moisture contact.[7][8]

Store locked up.[3][7]

Use polyethylene or polypropylene containers as recommended by the manufacturer.[8]

Ensure all containers are clearly labeled and free from leaks.[8]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and PPE are essential to prevent exposure.

» Engineering Controls: Work should be performed in a well-ventilated area, preferably within a
chemical fume hood to maintain safe atmospheric conditions.[7][8] Eyewash stations and
safety showers must be readily accessible.[9]

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

» Skin Protection: Wear chemical-resistant gloves (e.qg., nitrile rubber) and protective clothing
to prevent skin contact.[7][8]

o Respiratory Protection: If ventilation is inadequate or for spill cleanup, use a NIOSH/MSHA-
approved respirator with an appropriate filter for organic vapors (e.qg., type ABEK).[7]
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Enhanced PPE:
- Chemical Goggles & Face Shield
s - Chemical Resistant Gloves
- Il ElovEs - Protective Clothing
- Lab Coat :
- Approved Respirator

Standard PPE:
- Safety Goggles

Click to download full resolution via product page
Caption: Logic for selecting appropriate PPE based on exposure risk.

First Aid Measures

Immediate and appropriate first aid is critical in case of exposure. Seek medical attention for all
exposure incidents.[7][10]
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Exposure Route Immediate Action

Rinse mouth.
Do NOT induce vomiting.

Follow-Up

Rinse cautiously with water for at least 15 min.
Remove contact lenses if possible.

9

Seek Immediate
Medical Attention

Remove contaminated clothing.
Wash skin with plenty of soap & water for 15 min.

9

Move to fresh air.
If breathing is difficult, give oxygen.

‘

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][7] If
breathing is difficult or has stopped, provide artificial respiration or oxygen and seek
immediate medical attention.[7][10]

» Skin Contact: Immediately remove contaminated clothing.[10] Wash the affected area with
plenty of soap and water for at least 15 minutes.[7][9][10] If skin irritation occurs, get medical
advice.[3]

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7][9] Remove contact lenses if present and
easy to do. Continue rinsing and seek immediate medical attention.[3][7]

¢ Ingestion: Do NOT induce vomiting.[11][12] Rinse the mouth with water.[1][7] Never give
anything by mouth to an unconscious person. Call a poison center or doctor immediately.[1]
[71[12]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1225191?utm_src=pdf-body-img
https://www.tcichemicals.com/IN/en/p/F0436
https://www.fishersci.com/store/msds?partNumber=AAB2221114&productDescription=4-FLRO-2-METHOXYPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2221114&productDescription=4-FLRO-2-METHOXYPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAB2221114&productDescription=4-FLRO-2-METHOXYPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126001000&productDescription=4-METHOXYPHENOL%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.echemi.com/produce/pr2509012243-4-fluoro-2-methoxyphenol.html
https://www.fishersci.com/store/msds?partNumber=AAB2221114&productDescription=4-FLRO-2-METHOXYPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126001000&productDescription=4-METHOXYPHENOL%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/produce/pr2509012243-4-fluoro-2-methoxyphenol.html
https://www.fishersci.com/store/msds?partNumber=AAB2221114&productDescription=4-FLRO-2-METHOXYPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC6365.pdf
https://www.echemi.com/sds/3-fluoro-4-methoxyphenol-pid_Seven32012.html
https://www.tcichemicals.com/IN/en/p/F0436
https://www.fishersci.com/store/msds?partNumber=AAB2221114&productDescription=4-FLRO-2-METHOXYPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/F0436
https://www.fishersci.com/store/msds?partNumber=AAB2221114&productDescription=4-FLRO-2-METHOXYPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-fluoro-4-methoxyphenol-pid_Seven32012.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Fire-Fighting and Accidental Release Measures
Fire-Fighting
» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[12] Water

spray may be inefficient.[13]

e Hazards: The substance is not considered a significant fire risk, but containers may burn.[8]
Thermal decomposition can release corrosive and irritating gases and vapors, such as
hydrogen fluoride.[7][8]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[7][12] Cool fire-exposed containers with a water spray from a protected location.[8]

Accidental Release Measures

e Personal Precautions: Evacuate personnel from the area.[8] Avoid breathing vapors and
ensure adequate ventilation.[8] Wear full protective equipment as described in Section 4.[8]

o Environmental Precautions: Prevent spillage from entering drains or waterways.[8]
e Containment and Cleanup:

o Minor Spills: Absorb the spill with inert material such as sand, earth, or vermiculite.[8]
Collect the material into a suitable, labeled container for disposal.[8]

o Major Spills: Clear the area and move upwind.[8] Alert the fire brigade.[8] Contain the spill
using sand or earth.[8] Collect recoverable product into labeled containers.[8] After
cleanup, decontaminate all protective equipment before reuse.[8]
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Caption: Response workflow for minor and major spills.

Disposal Considerations

Dispose of waste contents and containers in accordance with local, regional, and national
regulations.[3][7] Waste should be handled by an approved waste disposal plant.[1][7] Do not
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allow the chemical to enter drains or the environment.

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not
a substitute for a formal safety data sheet (SDS) or professional safety training. Always refer to
the specific SDS provided by the manufacturer before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Fluoro-2-methoxyphenol | 450-93-1 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 2. 4-Fluoro-2-methoxyphenol | 450-93-1 [amp.chemicalbook.com]
e 3. echemi.com [echemi.com]

e 4. 4-Fluoro-2-methoxyphenol | 450-93-1 [m.chemicalbook.com]

o 5. calpaclab.com [calpaclab.com]

e 6. 4-Fluoro-2-methoxyphenol | C7TH7FO2 | CID 2737368 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. fishersci.com [fishersci.com]

8. static.cymitquimica.com [static.cymitquimica.com]

e 9. fishersci.com [fishersci.com]

e 10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
e 11. static.cymitquimica.com [static.cymitquimica.com]

e 12. echemi.com [echemi.com]

e 13. spectrumchemical.com [spectrumchemical.com]

« To cite this document: BenchChem. [Safety and handling precautions for 4-Fluoro-2-
methoxyphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225191#safety-and-handling-precautions-for-4-
fluoro-2-methoxyphenol]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1225191?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/IN/en/p/F0436
https://www.tcichemicals.com/IN/en/p/F0436
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6392398.htm?N=Japan
https://www.echemi.com/produce/pr2509012243-4-fluoro-2-methoxyphenol.html
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6392398.htm
https://www.calpaclab.com/4-fluoro-2-methoxyphenol-5g-each/spc-tci-f0436-5g
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoroguaiacol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoroguaiacol
https://www.fishersci.com/store/msds?partNumber=AAB2221114&productDescription=4-FLRO-2-METHOXYPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC3817K.pdf
https://www.fishersci.com/store/msds?partNumber=AC126001000&productDescription=4-METHOXYPHENOL%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://static.cymitquimica.com/products/54/pdf/sds-PC6365.pdf
https://www.echemi.com/sds/3-fluoro-4-methoxyphenol-pid_Seven32012.html
https://www.spectrumchemical.com/media/sds/M2280_AGHS.pdf
https://www.benchchem.com/product/b1225191#safety-and-handling-precautions-for-4-fluoro-2-methoxyphenol
https://www.benchchem.com/product/b1225191#safety-and-handling-precautions-for-4-fluoro-2-methoxyphenol
https://www.benchchem.com/product/b1225191#safety-and-handling-precautions-for-4-fluoro-2-methoxyphenol
https://www.benchchem.com/product/b1225191#safety-and-handling-precautions-for-4-fluoro-2-methoxyphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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